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For Researchers, Scientists, and Drug Development Professionals

Introduction
BW-723C86 is a potent and selective agonist for the serotonin 5-HT2B receptor.[1][2] In the

central nervous system, serotonin (5-HT) is a key neurotransmitter in the regulation of appetite.

While activation of the 5-HT2C receptor is known to suppress appetite, leading to its

exploration as a target for anti-obesity therapeutics, the 5-HT2B receptor appears to play a

contrasting role.[3][4] Studies in animal models have demonstrated that administration of BW-
723C86 induces a temporary hyperphagic effect, characterized by a significant increase in food

consumption.[1] This makes BW-723C86 a valuable pharmacological tool for inducing and

studying the mechanisms of hyperphagia in a controlled experimental setting.

These application notes provide a comprehensive overview of the use of BW-723C86 in animal

models of hyperphagia, including its mechanism of action, detailed experimental protocols, and

quantitative data on its effects.

Mechanism of Action
BW-723C86 exerts its effects by selectively binding to and activating the 5-HT2B receptor, a G-

protein coupled receptor. The 5-HT2 receptor family, including the 5-HT2B subtype, is coupled

to Gq/11 proteins. Activation of this receptor stimulates phospholipase C (PLC), which in turn

leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second
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messengers mobilize intracellular calcium and activate protein kinase C, respectively, leading

to a cascade of downstream cellular events.

The hyperphagic effect of BW-723C86 is understood to be centrally mediated, as

intracerebroventricular (i.c.v.) administration of the compound also increases food intake. The

precise downstream neural circuits in the hypothalamus and other brain regions that are

modulated by 5-HT2B receptor activation to produce hyperphagia are still under investigation.

However, it is hypothesized that BW-723C86 may influence the activity of key appetite-

regulating neuronal populations, such as the orexigenic AgRP/NPY neurons or the

anorexigenic POMC neurons in the arcuate nucleus of the hypothalamus.

Data Presentation
The following tables summarize the quantitative effects of BW-723C86 on food intake in male

Sprague-Dawley rats.

Table 1: Effect of Subcutaneous (s.c.) Administration of BW-723C86 on Food Consumption in

Freely-Fed Rats
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Dose (mg/kg, s.c.)
Time Post-
Administration
(hours)

Mean Food Intake
(g)

% Increase vs.
Vehicle

Vehicle 1 Data not available -

20 1 Modestly Increased Data not available

50 1 Modestly Increased Data not available

Vehicle 2 Data not available -

20 2 Modestly Increased Data not available

50 2 Modestly Increased Data not available

Vehicle 4
No significant

difference
-

20 4
No significant

difference
-

50 4
No significant

difference
-

Table 2: Effect of Intracerebroventricular (i.c.v.) Administration of BW-723C86 on Food

Consumption in Freely-Fed Rats

Dose (µg, i.c.v.) Time Post-Administration Effect on Food Intake

1 Not specified Increased

10 Not specified Increased

Table 3: Effect of Subcutaneous (s.c.) Administration of BW-723C86 on Time Spent Feeding in

Freely-Fed Rats
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Dose (mg/kg, s.c.)
Observation Period
(minutes)

Effect on Time Spent
Feeding

10 15 Increased

20 15 Increased

Experimental Protocols
Protocol 1: Induction of Hyperphagia in Rats via Subcutaneous Administration of BW-723C86

Objective: To induce a hyperphagic response in rats for behavioral and physiological studies.

Materials:

BW-723C86 hydrochloride

Vehicle solution (e.g., 0.9% saline, or a mixture of DMSO, PEG300, Tween-80, and saline for

enhanced solubility)

Male Sprague-Dawley rats (250-300g)

Standard laboratory rat chow

Metabolic cages for individual housing and food intake measurement

Syringes and needles for subcutaneous injection

Procedure:

Animal Acclimation: House rats individually in metabolic cages for at least 3 days prior to the

experiment to acclimate them to the environment and handling. Maintain a 12:12 hour light-

dark cycle and provide ad libitum access to food and water.

Drug Preparation: Prepare a stock solution of BW-723C86 in the chosen vehicle. For

example, a working solution can be prepared by dissolving the compound in a vehicle

containing DMSO, PEG300, Tween-80, and saline. Ensure the final concentration is

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


appropriate for the desired dosage (e.g., 20 mg/kg or 50 mg/kg). The vehicle solution should

be used for the control group.

Baseline Food Intake: Measure and record the 24-hour food intake for each rat for at least

two consecutive days before the experiment to establish a stable baseline.

Administration: Thirty minutes prior to the dark phase (when rats are most active and feed),

administer BW-723C86 (e.g., 20 or 50 mg/kg) or vehicle via subcutaneous injection.

Food Intake Measurement: Immediately after injection, provide a pre-weighed amount of

food. Measure and record the cumulative food intake at 1, 2, and 4 hours post-injection.

Behavioral Observation (Optional): For more detailed analysis, video record the animals for a

set period (e.g., the first hour) after injection to score feeding behaviors (e.g., time spent

eating, number of feeding bouts).

Data Analysis: Calculate the food intake in grams for each time point and compare the BW-
723C86-treated groups to the vehicle-treated control group using appropriate statistical

methods (e.g., ANOVA followed by post-hoc tests).

Protocol 2: Central Induction of Hyperphagia via Intracerebroventricular (i.c.v.) Cannulation and

Injection of BW-723C86

Objective: To confirm the central mechanism of BW-723C86-induced hyperphagia.

Materials:

As in Protocol 1, with the addition of:

Stereotaxic apparatus for surgery

Guide cannulae and dummy cannulae

Dental cement

Injection pump and tubing

Artificial cerebrospinal fluid (aCSF) for drug dissolution
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Procedure:

Surgical Cannulation: Anesthetize the rats and place them in a stereotaxic frame. Implant a

guide cannula aimed at a lateral cerebral ventricle. Secure the cannula with dental cement

and insert a dummy cannula to maintain patency. Allow the animals to recover for at least

one week post-surgery.

Animal Acclimation and Baseline: Follow steps 1 and 3 from Protocol 1.

Drug Preparation: Dissolve BW-723C86 in aCSF to the desired concentration (e.g., for a 1

µg or 10 µg dose in a small volume).

Administration: Gently restrain the rat and remove the dummy cannula. Connect the injection

cannula to a syringe pump and infuse the BW-723C86 solution or aCSF vehicle into the

lateral ventricle over a period of 1-2 minutes.

Food Intake Measurement and Data Analysis: Follow steps 5 and 7 from Protocol 1.
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Caption: Experimental workflow for studying BW-723C86-induced hyperphagia.
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Postulated Signaling Pathway of BW-723C86 in a Hypothalamic Neuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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